5-(Ethoxymethyl)-1,3,4-oxadiazol-2-amine
Overview
Description
5-(Ethoxymethyl)-1,3,4-oxadiazol-2-amine (EMOA) is a synthetic compound with a wide range of applications in scientific research. It is a member of the oxadiazole family and is used as a reagent in many lab experiments. EMOA is a versatile compound that can be used as a catalyst, a reagent, or as a reactant in various biochemical and physiological processes.
Scientific Research Applications
Metabolic Pathways and Bioactivation
5-(Ethoxymethyl)-1,3,4-oxadiazol-2-amine is an oxadiazole compound with potential applications in various fields of scientific research. One of the main interests in this compound lies in its metabolic pathways. The metabolism of an anticonvulsant oxadiazole, closely related to this compound, was investigated in human volunteers. The study found that a significant portion of the dose was metabolized through hydroxylation of the N-methyl group, indicating a unique metabolic pathway for tertiary amides (Allen et al., 1971).
Exposure to Heterocyclic Amines in Food
Research on related heterocyclic amines has highlighted the continuous exposure of humans to these compounds in food, emphasizing the importance of understanding their metabolism and potential health implications. For instance, heterocyclic amine metabolites like MeIQx were detected in human urine after consumption of cooked meat, indicating that these compounds do not form endogenously and are introduced through diet (Ushiyama et al., 1991).
Mechanisms of Toxicity and Carcinogenic Potential
Understanding the toxicological aspects of related compounds can also shed light on the possible implications of this compound. Studies have explored the formation and metabolism of heterocyclic amine-DNA adducts in humans and rodents, revealing insights into the mechanisms of toxicity and carcinogenic potential of these compounds at low doses, which is crucial for assessing human health risks (Turteltaub et al., 1999).
Properties
IUPAC Name |
5-(ethoxymethyl)-1,3,4-oxadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O2/c1-2-9-3-4-7-8-5(6)10-4/h2-3H2,1H3,(H2,6,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSGPIXUMUDGKQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=NN=C(O1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30651625 |
Source
|
| Record name | 5-(Ethoxymethyl)-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1042789-31-0 |
Source
|
| Record name | 5-(Ethoxymethyl)-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(1H-Benzo[d]imidazol-2-yl)pyridin-3-amine](/img/structure/B1518875.png)
![2-[(2-Hydroxyethyl)(2,2,2-trifluoroethyl)amino]ethanol](/img/structure/B1518890.png)
